Cas no 2229127-34-6 (Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate)

• Product Name: Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate
• CAS No: 2229127-34-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6601808
• PubChem ID: 165682086
• Update Time: 2025-10-30

Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1819348
• 2229127-34-6
• methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate
• Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate

• Inchi： 1S/C11H16N2O3/c1-7-5-13-8(6-12-7)11(2,3)9(14)10(15)16-4/h5-6,9,14H,1-4H3
• InChI Key： ZCFVPIMQJSWFEB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C1C=NC(C)=CN=1)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate

Comprehensive Overview of Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate (CAS No. 2229127-34-6)

Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate, with the CAS number 2229127-34-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique pyrazine and hydroxyl functional groups, exhibits potential applications in drug development and crop protection. The compound's structural complexity, featuring a 5-methylpyrazin-2-yl moiety, makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrazine-based compounds has surged due to their versatility in medicinal chemistry. Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate is often discussed in the context of small molecule therapeutics, particularly for its potential role in modulating enzymatic activity. Researchers are investigating its applicability in metabolic disorders and inflammatory diseases, aligning with the growing focus on precision medicine. The compound's ester group also suggests possible utility in prodrug design, a hot topic in drug delivery optimization.

The agrochemical industry has shown interest in CAS 2229127-34-6 for its potential as a biopesticide intermediate. With increasing global emphasis on sustainable agriculture, compounds like this are being evaluated for their environmental compatibility and target specificity. The 5-methylpyrazine component may contribute to novel modes of action against plant pathogens, addressing the critical need for resistance management in crop protection.

Synthetic accessibility of Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate remains a key discussion point in organic chemistry forums. The compound's stereocenter at the 2-position presents interesting challenges for asymmetric synthesis, a field experiencing rapid methodological advancements. Recent publications have explored enantioselective catalysis approaches to access this scaffold efficiently, reflecting the pharmaceutical industry's demand for chiral building blocks.

From an analytical perspective, 2229127-34-6 requires specialized characterization techniques. The presence of both hydrophilic (hydroxyl) and lipophilic (methylpyrazine) domains influences its chromatographic behavior, making HPLC method development particularly challenging. This duality also affects the compound's ADME properties, a crucial consideration in preclinical research.

Environmental scientists are examining the biodegradation pathways of such heterocyclic esters, especially given the current regulatory focus on green chemistry principles. The methylpyrazine fragment may undergo distinct microbial transformations compared to simpler aromatic systems, offering insights into xenobiotic metabolism in ecosystems.

In material science applications, derivatives of Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate have been explored as ligands for metal-organic frameworks (MOFs). The pyrazine nitrogen atoms provide coordination sites that could enable construction of porous materials with potential applications in gas storage or molecular separation technologies.

The compound's spectroscopic fingerprints are valuable for computational chemists developing machine learning models for molecular property prediction. As AI-assisted drug discovery gains momentum, well-characterized compounds like 2229127-34-6 serve as important data points for training algorithms that predict bioactivity and physicochemical properties.

Quality control protocols for CAS 2229127-34-6 must address potential process-related impurities and degradation products. Regulatory agencies increasingly require comprehensive impurity profiling for such intermediates, driving innovation in analytical method validation techniques. The compound's photostability and thermal stability are additional parameters being studied to ensure proper handling and storage conditions.

Patent landscapes reveal growing intellectual property activity around pyrazine-containing derivatives, with 2229127-34-6 appearing in several applications for kinase inhibitors and GPCR modulators. This reflects broader industry trends toward targeted therapies and personalized medicine approaches.

Supply chain considerations for Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate highlight the importance of GMP-compliant synthesis for pharmaceutical applications. Manufacturers are developing scalable routes that adhere to quality by design (QbD) principles while minimizing environmental impact through atom economy improvements.

Academic investigations continue to explore the structure-activity relationships of this compound class, particularly how modifications to the hydroxyl group or pyrazine ring affect biological properties. Such studies contribute valuable data to medicinal chemistry databases that inform rational drug design strategies.

Emerging research suggests potential applications of 2229127-34-6 derivatives in neurological disorders, capitalizing on the blood-brain barrier permeability often exhibited by small heterocycles. This aligns with current therapeutic area priorities addressing neurodegenerative diseases and central nervous system targets.

The compound's crystallographic characteristics are being studied to understand its solid-state behavior, important for formulation development. Polymorphism screening has become standard practice for such intermediates, given its implications for drug product performance and intellectual property protection.

In conclusion, Methyl 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoate represents a versatile chemical entity with cross-disciplinary relevance. Its ongoing investigation reflects broader scientific priorities including sustainable synthesis, targeted biological activity, and advanced material development. As research progresses, this compound will likely contribute to innovations addressing some of today's most pressing challenges in health and technology.